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Compound Name: Fructo-oligosaccharide DP14

Cat. No.: B12399284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fructooligosaccharides (FOS) are a class of prebiotics known to confer health benefits by

selectively stimulating the growth and activity of beneficial gut bacteria.[1][2] The degree of

polymerization (DP) of FOS molecules can influence their fermentation characteristics and

subsequent physiological effects.[3][4][5] This document provides a detailed experimental

design for investigating the impact of FOS with a specific degree of polymerization of 14

(DP14) on gut health.

The provided protocols and experimental designs are intended to serve as a comprehensive

guide for researchers. They cover in vitro, in vivo, and human study designs, along with

detailed methodologies for key analytical techniques.

Experimental Design
A multi-phase experimental approach is recommended to comprehensively evaluate the effects

of FOS DP14 on gut health. This approach allows for a systematic investigation from basic

mechanisms to potential clinical efficacy.

Phase 1: In Vitro Fermentation Studies
The initial phase focuses on understanding the direct impact of FOS DP14 on the gut

microbiota in a controlled environment.
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Objective: To assess the fermentability of FOS DP14 by the human gut microbiota and its effect

on microbial composition and short-chain fatty acid (SCFA) production.

Experimental Workflow:

Experimental Setup

Treatment Groups Analysis

Fecal Slurry Preparation Batch Fermentation Vessels
(Anaerobic Conditions)

Inoculation

Control (No Substrate)

FOS DP14

Positive Control (Inulin)

Time-course Sampling
(0, 12, 24, 48h)

Incubation

16S rRNA Sequencing
(Microbiota Composition)

GC-FID
(SCFA Analysis)

pH Measurement

Acclimatization

Dietary Intervention (4 weeks)

Sample Collection

Analysis

Pigs (e.g., 4 weeks old) Acclimatization Period
(1 week, standard diet) Random Assignment to Groups

Control Diet

Control Diet + Low Dose FOS DP14

Control Diet + High Dose FOS DP14

Fecal Samples (Weekly)

Collection 16S rRNA Sequencing

GC-FID

Blood Samples (End of study) Cytokine Profiling (ELISA)
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Recruitment & Screening

Baseline (Week 0)

Intervention (4 weeks)

Follow-up (Week 4)

Healthy Adult Volunteers

Inclusion/Exclusion Criteria

Fecal & Blood Samples
GI Symptom Questionnaire

Randomization

Placebo Group FOS DP14 Group

Fecal & Blood Samples
GI Symptom Questionnaire
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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